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Compound of Interest

Compound Name: Lead(ll) sulfate

Cat. No.: B103706

For Researchers, Scientists, and Drug Development Professionals

WARNING: Extreme Hazard

Lead(ll) sulfate and other lead compounds are highly toxic. Inhalation or ingestion of lead can
cause severe, irreversible neurological damage, reproductive harm, and damage to multiple
organ systems. The use of lead in ceramic glazes intended for food contact is heavily regulated
and widely discouraged in favor of safer alternatives. These notes are provided for research
and informational purposes only and are not an endorsement of the use of lead-based glazes.
All handling and experimental procedures involving lead compounds must be conducted in a
properly ventilated fume hood with appropriate personal protective equipment (PPE), including
respiratory protection, gloves, and lab coat. Adherence to all institutional and governmental
safety regulations is mandatory.

Introduction

Lead(ll) sulfate (PbSO4) has been used historically as a component in ceramic glazes,
primarily as a fluxing agent in low-temperature earthenware formulations. Its primary function is
to lower the melting point of the silica in the glaze, resulting in a smooth, glossy surface at firing
temperatures typically between Cone 08 and Cone 04 (approximately 955°C to 1077°C or
1751°F to 1971°F). Despite its desirable aesthetic properties, the significant health risks
associated with lead have led to a substantial decline in its use in modern ceramics, especially
for functional ware.
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These application notes provide a detailed overview of the properties of lead(ll) sulfate
relevant to ceramic applications, a representative experimental protocol for the preparation of a
low-fire lead-containing glaze, and standardized methods for evaluating lead leaching. The
significant toxicological pathways of lead are also outlined.

Data Presentation: Properties of Lead(ll) Sulfate

The following tables summarize the key physical and chemical properties of lead(ll) sulfate.

Property Value

Chemical Formula PbSOa4

Molar Mass 303.26 g/mol

Appearance White crystalline solid

Density 6.29 g/cm?3

Melting Point 1087 °C (1989 °F; 1360 K) - Decomposes

above this temperature.[1][2]

Crystal Structure Orthorhombic

Table 1: Physical Properties of Lead(ll) Sulfate.

Property Value

Solubility in Water 0.00425 g/100 mL at 25 °C.[1]

Insoluble in alcohol. Soluble in concentrated
nitric acid, hydrochloric acid, and sulfuric acid
o (forming acidic salts or complex compounds).
Solubility in Other Solvents ) ) ] )
Soluble in concentrated alkali solutions (forming
tetrahydroxidoplumbate(ll) complexes).[1]

Soluble in ammonium acetate.

Occupational Exposure Limits (OSHA PEL for

50 pg/ms3 of air.[3][4][5
lead, 8-hour TWA) Hg [31[41[5]
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Table 2: Chemical and Safety Properties of Lead(ll) Sulfate.

Experimental Protocols
Preparation of a Representative Low-Fire Lead-
Containing Glaze (Cone 06)

This protocol is adapted from historical low-fire glaze formulations and theoretically substitutes
lead(ll) sulfate as the primary lead source for research purposes. This glaze is NOT food safe.

Materials:

Lead(ll) Sulfate (PbSOa4)

o Kaolin (EPK)

 Flint (Silica, SiO2)

o Feldspar (Potash)

o Bentonite (optional, for suspension)

¢ Distilled Water

Bisque-fired ceramic test tiles (earthenware)
Equipment:

 Digital scale (accurate to 0.01 g)

e Fume hood

 Ball mill or mortar and pestle

e 80-mesh sieve

e Glaze dipping tongs

e Electric kiln with pyrometer and Orton cones
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Procedure:

o Glaze Formulation: In a fume hood, carefully weigh the following dry ingredients for a 100g
batch:

o

Lead(ll) Sulfate: 60g

[¢]

Kaolin (EPK): 10g

o

Flint (Silica): 259

[e]

Feldspar (Potash): 5g

o Optional: Bentonite: 2g (to aid suspension)
e Mixing:

o Dry mix the ingredients thoroughly.

o For optimal homogeneity, process the dry mix in a ball mill for at least one hour.
Alternatively, grind the mixture using a mortar and pestle.

o Place the dry, mixed ingredients into a container. Slowly add approximately 100 mL of
distilled water while stirring to create a slurry.

o Allow the mixture to slake (sit) for several hours to ensure all particles are fully wetted.
» Sieving and Consistency Adjustment:

o Pass the glaze slurry through an 80-mesh sieve to remove any large particles and ensure
a smooth consistency. This may need to be done two to three times.

o Adjust the specific gravity of the glaze by adding small amounts of distilled water until it
has the consistency of heavy cream.

o Application:
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o Using dipping tongs, fully immerse a bisque-fired test tile into the glaze slurry for 3-5
seconds.

o Remove the tile and allow the excess glaze to drip off.

o Clean any glaze from the bottom of the tile to prevent it from sticking to the kiln shelf.

e Firing:

o

Place the glazed tiles in an electric kiln, ensuring they are not touching.

[¢]

Place Orton cones for Cone 06, 07, and 05 to monitor the firing.

[¢]

Fire the kiln to Cone 06 (approximately 999°C or 1830°F) following a standard slow firing
schedule for glazes.

[¢]

Allow the kiln to cool completely before opening.

Protocol for Lead Leaching from a Fired Glaze Surface

This protocol is based on the principles of the U.S. EPA and FDA methods for determining
leachable lead from ceramic surfaces.

Materials:

4% (v/v) Acetic Acid Solution

Fired lead-glazed ceramic test piece

Deionized water

Laboratory detergent

Equipment:

¢ Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption
Spectroscopy (AAS)

o Calibrated laboratory glassware
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Procedure:
e Sample Preparation:

o Wash the fired ceramic piece with a laboratory detergent solution, then rinse thoroughly
with deionized water and allow it to air dry.

e Leaching:

o Fill the ceramic vessel or place the test tile in a container filled with a 4% (v/v) acetic acid
solution at room temperature (approximately 22°C). Ensure the glazed surface is
completely submerged.

o Cover the vessel or container to prevent evaporation.
o Let the sample stand for 24 hours.
e Analysis:
o After 24 hours, decant the acetic acid solution into a clean container.

o Determine the concentration of lead in the acetic acid solution using ICP-MS or AAS,
following the instrument manufacturer's instructions.

o Prepare a calibration curve using standard lead solutions to quantify the lead
concentration in the sample.

o Data Reporting:

o Report the results in micrograms of lead per milliliter of leaching solution (ug/mL) or parts
per million (ppm).

Visualizations
Experimental Workflow
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Workflow for preparing and testing a lead-containing ceramic glaze.

Simplified Signaling Pathway of Lead Neurotoxicity
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Simplified pathway of lead's neurotoxic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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glazes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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